Tert-butyl 3-(5-sulfanylidene-1H-1,2,4-triazol-4-yl)azetidine-1-carboxylate

• IUPAC Name: tert-butyl 3-(5-sulfanylidene-1H-1,2,4-triazol-4-yl)azetidine-1-carboxylate
• InChI: InChI=1S/C10H16N4O2S/c1-10(2,3)16-9(15)13-4-7(5-13)14-6-11-12-8(14)17/h6-7H,4-5H2,1-3H3,(H,12,17)
• InChI Key: OADWBTFZXDSRGZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(C1)N2C=NNC2=S
• Molecular Formula: C10H16N4O2S
• Molecular Weight: 256.33 g/mol
• CAS No.: 2344679-19-0

Description

Tert-butyl 3-(5-sulfanylidene-1H-1,2,4-triazol-4-yl)azetidine-1-carboxylate is a useful research compound. Its molecular formula is C10H16N4O2S and its molecular weight is 256.32. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Reactivity

• Synthesis of Protected Amines and Derivatives : The compound plays a crucial role in the synthesis of protected amines and their derivatives. For instance, through acid-catalyzed rearrangement processes, it is possible to synthesize complex sugars and derivatives, indicating its utility in creating structurally diverse molecules for further chemical transformations (Nativi, Reymond, & Vogel, 1989).
• Building Blocks in Medicinal Chemistry : It serves as a versatile building block in medicinal chemistry, enabling the preparation of protected 3-haloazetidines, which are crucial intermediates for synthesizing high-value azetidine-3-carboxylic acid derivatives, showcasing its significance in drug discovery and development (Ji, Wojtas, & Lopchuk, 2018).

Biological Activities and Applications

• Antimicrobial and Larvicidal Activities : Some derivatives exhibit antimicrobial and larvicidal properties, underscoring the potential of tert-butyl 3-(5-sulfanylidene-1H-1,2,4-triazol-4-yl)azetidine-1-carboxylate derivatives in developing new agents for controlling microbial infections and mosquito populations (Kumara et al., 2015).
• Synthesis of Non-Proteinogenic Amino Acids : The compound is also used in the synthesis of dipeptide 4-nitroanilides containing non-proteinogenic amino acids, demonstrating its utility in producing novel amino acids and peptides with potential biological activities (Schutkowski, Mrestani-Klaus, & Neubert, 2009).

Material Science and Other Applications

• Development of New Synthetic Methods : Research on tert-butyl hypoiodite reactions for aziridination of olefins highlights innovative synthetic methodologies involving the compound, contributing to the advancement of organic synthesis techniques (Minakata et al., 2006).